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In the landscape of medicinal chemistry, the thiophene ring is a well-established "privileged
pharmacophore,” a molecular framework that demonstrates the ability to bind to a variety of
biological targets.[1] Its presence in numerous FDA-approved drugs underscores its
importance as a versatile bioisostere, often substituting for phenyl rings to improve
physicochemical properties and metabolic stability.[1][2] The strategic introduction of fluorine, a
cornerstone of modern drug design, further enhances the utility of this scaffold. Fluorination can
profoundly influence a molecule's lipophilicity, metabolic profile, and binding affinity by altering
its electronic nature and blocking sites of oxidative metabolism.[3]

This guide focuses on 2-Fluorothiophene-3-carbaldehyde (CAS 614729-71-4), a key building
block that synergizes the benefits of the thiophene core with the strategic advantages of
fluorination. The presence of a reactive aldehyde at the 3-position provides a versatile synthetic
handle for elaboration into more complex molecular architectures. For researchers, scientists,
and drug development professionals, understanding the properties, synthesis, and reactivity of
this compound is critical for leveraging its full potential in the design of next-generation
therapeutics. This document provides a comprehensive technical overview, grounded in
established chemical principles and field-proven insights.
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Section 1: Physicochemical and Spectroscopic
Profile

A thorough understanding of a compound's physical and analytical characteristics is the
foundation of its effective use. The data for 2-Fluorothiophene-3-carbaldehyde are
summarized below.

Physicochemical Properties

The key physical and chemical properties are presented in Table 1. The compound is a
combustible liquid under standard conditions and requires careful handling in accordance with
its safety profile.

Property Value Source(s)

CAS Number 614729-71-4

Molecular Formula CsHsFOS

Molecular Weight 130.14 g/mol [4]

Boiling Point ~198 °C/ 388.4 °F [5] (similar compound)
Flash Point ~77 °C/170.6 °F [5] (similar compound)
Appearance Colorless to amber liquid [6] (similar compound)

N Soluble in common organic )
Solubility [1] (general for thiophenes)
solvents (e.qg., ether, alcohol)

Note: Some data are extrapolated from similar compounds due to limited public information on
this specific CAS number.

Spectroscopic Signature

Spectroscopic analysis is essential for confirming the identity and purity of 2-Fluorothiophene-
3-carbaldehyde. While a complete public spectral database for this specific isomer is limited,
its signature can be reliably predicted based on well-understood principles and data from
closely related analogs, such as 3-fluorothiophene-2-carbaldehyde.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for structural elucidation. The predicted spectra are detailed in
Table 2. The key diagnostic features arise from the various proton-fluorine (*H-°F) and carbon-
fluorine (*3C-1°F) coupling constants, which are invaluable for confirming the regiochemistry.[7]

[8][°]
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Predicted
Nucleus Predicted Chemical Multiplicity & Rationale and Key
Shift (8, ppm) Coupling Insights
Constants (J, Hz)
Aldehyde Proton
(CHO): Unmistakable
singlet in the
IH NMR ~10.0 S
downfield region,
characteristic of
aldehydes.
H-5: Doublet due to
coupling with H-4.
Expected to be the
~7.6 d, J(H5-H4) = 5.0 Hz most downfield of the
ring protons due to
proximity to the sulfur
atom.
H-4: Doublet of
doublets, showing
coupling to both H-5
71 dd, J(H4-H5) = 5.0 Hz, and the fluorine at C-
J(H4-F2) = 2-4 Hz 2. This four-bond J(H-
F) coupling is
diagnostic for the
substituent pattern.
Carbonyl Carbon
(CHO): Downfield
d, J(C-CHO,F) = 3-5 _ .
13C NMR ~185 Hy signal, split into a
doublet by the fluorine
atom over four bonds.
~160 d, 1J(C2-F) = 250-270 C-2 (Carbon bearing

Hz

F): Characterized by a
very large one-bond
coupling constant to

fluorine, a definitive
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indicator of direct C-F

attachment.

C-3 (Carbon bearing
CHO): Shows a
~125 d, 2J(C3-F) = 20-30 Hz  significant two-bond
coupling to the
fluorine atom.

C-4: Exhibits a smaller
~120 d, 3J(C4-F) =5-10 Hz three-bond coupling to

fluorine.

C-5: Exhibits a smaller

~130 d, 3J(C5-F) = 3-5 Hz three-bond coupling to
fluorine.
1F NMR ~-1151t0 -125 d, J(F2-H4) = 2-4 Hz

Fluorine: A single
resonance, appearing
as a doublet due to
the four-bond coupling
with H-4. This
confirms the relative
positions of F and H-
4.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups.
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Wavenumber
(cm™)

Intensity

Assignment

Causality and
Significance

~3100

Medium

Aromatic C-H Stretch

Confirms the
presence of the

thiophene ring.

~2850 & ~2750

Medium, often sharp

Aldehyde C-H Stretch

A highly diagnostic
pair of peaks (Fermi
resonance) for the
aldehyde C-H bond.
[10]

~1670-1685

Strong

C=0 Stretch
(Aldehyde)

The most intense
peak in the spectrum,
confirming the
carbonyl group. Its
position indicates
conjugation with the

aromatic ring.[11]

~1500-1400

Medium-Strong

Aromatic C=C Stretch

Characteristic
vibrations of the
thiophene ring

system.

~1250

Strong

C-F Stretch

Indicates the
presence of the

carbon-fluorine bond.

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) would provide confirmation of the molecular

weight and offer structural clues through fragmentation.
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m/z Value Interpretation Fragmentation Pathway

Confirms the molecular weight

130 [M]*" (Molecular lon)

of CsH3FOS.

Loss of the acidic aldehyde
129 [M-H]*

proton.

Loss of the formyl radical, a
101 [M-CHOJ* common pathway for

aldehydes.

Cleavage of the thiophene
85 [CsHFS]*

ring.

Section 2: Synthesis and Purification

The regioselective synthesis of 2-Fluorothiophene-3-carbaldehyde requires a strategy that
precisely controls the position of formylation. While classical electrophilic formylation (e.g.,
Vilsmeier-Haack) of thiophenes typically favors the 2- or 5-position, a more robust method is
required for the less-activated 3-position.[12][13] The most effective approach is a Directed
ortho-Metalation (DoM), which leverages the fluorine atom to direct deprotonation to the
adjacent C-3 position.[2][14]

Synthetic Workflow: Directed ortho-Metalation

This protocol utilizes the fluorine atom as a Directed Metalation Group (DMG). A strong lithium
amide base, such as Lithium Diisopropylamide (LDA), complexes with the Lewis basic fluorine
atom, facilitating the regioselective abstraction of the C-3 proton. This generates a transient
aryllithium species that is then quenched with an electrophile, in this case, N,N-
Dimethylformamide (DMF), to install the aldehyde.
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Step 1: Directed ortho-Metalation Step 2: Electrophilic Quench (Formylation)

[Z—Fluorothiophene]

LDA or s-BulLi
THF, -78 °C

1. DMF, -78 °C
2. Aqueous Workup (e.g., NH4CI)

Deprotonation Formylation

3-Lithio-2-fluorothiophene

(in situ) 2-Fluorothiophene-3-carbaldehyde

Click to download full resolution via product page

Caption: Directed ortho-Metalation synthesis workflow.

Experimental Protocol: A Self-Validating System

This protocol is designed to be self-validating through careful monitoring and characterization.
e Reactor Setup & Inert Atmosphere:

o To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar,
thermometer, and nitrogen inlet, add anhydrous tetrahydrofuran (THF, 10 volumes).

o Cool the flask to -78 °C using a dry ice/acetone bath. Causality: Low temperature is critical
to prevent side reactions and ensure the stability of the highly basic organolithium
intermediates.

o Base Addition & Lithiation:

o Slowly add n-butyllithium (1.05 eq.) to a solution of diisopropylamine (1.1 eq.) in THF at
-78 °C to generate LDA in situ.
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o To this LDA solution, add a solution of 2-fluorothiophene (1.0 eq.) in anhydrous THF
dropwise, maintaining the internal temperature below -70 °C.

o Stir the resulting mixture at -78 °C for 1-2 hours.

o In-Process Control (IPC): A small aliquot can be quenched with D20. *H NMR analysis
should show the disappearance of the C-3 proton signal, validating successful and
regioselective lithiation.

o Formylation (Electrophilic Quench):

o Add anhydrous N,N-Dimethylformamide (DMF, 1.5 eq.) dropwise to the reaction mixture,
again keeping the temperature below -70 °C. Causality: DMF serves as a stable and
efficient source of the formyl group for the nucleophilic aryllithium species.

o Allow the reaction to stir at -78 °C for 1 hour, then warm slowly to room temperature over 2
hours.

o Workup and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with
brine, dry over anhydrous sodium sulfate (Na2S0a4), and concentrate in vacuo.

o Purify the crude product via silica gel column chromatography (e.g., using a hexane/ethyl
acetate gradient) to yield the pure 2-Fluorothiophene-3-carbaldehyde.

o Validation: Confirm product identity and purity using the spectroscopic methods detailed in
Section 1 (NMR, IR, MS).

Section 3: Chemical Reactivity and Derivatization

The synthetic utility of 2-Fluorothiophene-3-carbaldehyde stems from the reactivity of its
aldehyde group, which serves as a gateway to a vast array of chemical transformations crucial
for drug development. The electron-withdrawing nature of both the fluorine and aldehyde
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substituents deactivates the thiophene ring towards further electrophilic substitution, meaning
the chemistry is dominated by the aldehyde functionality.

Key Transformation Pathways

The aldehyde can be readily converted into other key functional groups, enabling the
construction of diverse molecular libraries.

Reductive Amination

2-Fluorothiophene-3-carbaldehyde

Condensations

G50

Fused Heterocycles
(e.g., Thienopyridines)

Olefinations

R:zNH, NaBH(OAc)s

Wittig Ylide (PhsP=CHR)

Secondary/Tertiary Amine Alkene Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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